Cas no 109495-32-1 (1,4-Piperazinediethanaminium,N1,N1,N1,N4,N4,N4-hexamethyl-, iodide (1:2))

• Product Name: 1,4-Piperazinediethanaminium,N1,N1,N1,N4,N4,N4-hexamethyl-, iodide (1:2)
• CAS No: 109495-32-1
• MF: C₁₄H₃₄I₂N₄
• MW: 512.255507946014
• CID: 149246
• PubChem ID: 60336
• Update Time: 2025-04-19

1,4-Piperazinediethanaminium,N1,N1,N1,N4,N4,N4-hexamethyl-, iodide (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,4-Piperazinediethanaminium,N1,N1,N1,N4,N4,N4-hexamethyl-, iodide (1:2)
• (1,4-Piperazinediyldiethylene)bis(trimethylammonium iodide)
• trimethyl-[2-[4-[2-(trimethylazaniumyl)ethyl]piperazin-1-yl]ethyl]azanium,diiodide
• 2,2'-piperazine-1,4-diylbis(N,N,N-trimethylethanaminium) diiodide
• 323 HC
• Ammonium, (1,4-piperazinediyldiethylene)bis(trimethyl-, diiodide
• DTXSID90911217
• trimethyl-[2-[4-[2-(trimethylazaniumyl)ethyl]piperazin-1-yl]ethyl]azanium;diiodide
• 2,2'-(Piperazine-1,4-diyl)bis(N,N,N-trimethylethan-1-aminium) diiodide
• 109495-32-1

• Inchi： 1S/C14H34N4.2HI/c1-17(2,3)13-11-15-7-9-16(10-8-15)12-14-18(4,5)6;;/h7-14H2,1-6H3;2*1H/q+2;;/p-2
• InChI Key： UBBYHCRTUYAYSA-UHFFFAOYSA-L
• SMILES： [I-].[I-].N1(CC[N+](C)(C)C)CCN(CC[N+](C)(C)C)CC1

Computed Properties

• Exact Mass: 477.8204
• Monoisotopic Mass: 512.087283
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 205
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 6.48